Cas no 82225-32-9 (4-Bromo-n-(prop-2-ynyl)benzamide)

• Product Name: 4-Bromo-n-(prop-2-ynyl)benzamide
• CAS No: 82225-32-9
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD09800901
• CID: 856453
• PubChem ID: 187324
• Update Time: 2025-06-15

4-Bromo-n-(prop-2-ynyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(prop-2-yn-1-yl)benzamide
• 4-bromo-N-prop-2-ynylbenzamide
• Propargyl 4-bromobenzamide
• 4-Bromo-N-propargyl-benzamide
• 4-bromo-N-(prop-2-ynyl)benzamide
• Benzamide, 4-bromo-N-2-propyn-1-yl-
• N-Propargyl-4-bromobenzamide
• 4-Bromo-N-(2-propynyl)benzamide
• 4-Bromo-N-(2-propynyl) benzamide
• Propargyl 4-bromobenzamide, AldrichCPR
• V7871
• A864439
• 82225-32-9
• MFCD09800901
• Z52404043
• DTXSID201002566
• PS-3507
• CS-0456019
• SCHEMBL6646101
• PIBNSCVOQQZLNJ-UHFFFAOYSA-N
• AKOS000190376
• 4-Bromo-n-(prop-2-ynyl)benzamide

• MDL： MFCD09800901
• Inchi： 1S/C10H8BrNO/c1-2-7-12-10(13)8-3-5-9(11)6-4-8/h1,3-6H,7H2,(H,12,13)
• InChI Key： PIBNSCVOQQZLNJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(NCC#C)=O)=CC=1

Computed Properties

• Exact Mass: 236.97900
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Experimental Properties

• PSA: 29.10000
• LogP: 2.20300

4-Bromo-n-(prop-2-ynyl)benzamide Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 4-Bromo-n-(prop-2-ynyl)benzamide

Comprehensive Overview of 4-Bromo-N-(prop-2-ynyl)benzamide (CAS No. 82225-32-9)

4-Bromo-N-(prop-2-ynyl)benzamide (CAS No. 82225-32-9) is a specialized organic compound widely utilized in pharmaceutical research, material science, and synthetic chemistry. With the molecular formula C₁₀H₈BrNO, this compound features a benzamide core substituted with a bromo group at the para position and a prop-2-ynyl (propargyl) moiety attached to the nitrogen atom. Its unique structure makes it a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

The growing interest in 4-Bromo-N-(prop-2-ynyl)benzamide is driven by its versatility in click chemistry applications, particularly in Huisgen cycloaddition reactions. Researchers frequently search for "4-Bromo-N-(prop-2-ynyl)benzamide uses" or "CAS 82225-32-9 synthesis" to explore its role in drug discovery and polymer science. Its propargyl group enables efficient coupling with azides, making it a cornerstone in modular synthesis strategies.

In pharmaceutical contexts, this compound is often investigated for its potential as a kinase inhibitor scaffold. Recent studies highlight its relevance in targeting cancer signaling pathways, aligning with trending searches like "benzamide derivatives in oncology." The bromo substituent offers further functionalization opportunities, addressing queries such as "how to modify 4-Bromo-N-(prop-2-ynyl)benzamide" in synthetic forums.

From a material science perspective, CAS 82225-32-9 contributes to the development of conductive polymers and photoactive materials. Its incorporation into metal-organic frameworks (MOFs) has gained attention, reflecting the surge in "MOF functionalization with bromoarenes" searches. The compound's thermal stability and electronic properties are frequently discussed in peer-reviewed journals.

Quality control of 4-Bromo-N-(prop-2-ynyl)benzamide requires rigorous analytical validation. HPLC and NMR spectra (particularly ¹H-NMR and 13C-NMR) are essential for verifying purity, as emphasized in queries like "82225-32-9 characterization methods." Storage recommendations typically suggest anhydrous conditions at 2-8°C to preserve its reactivity.

Environmental and safety assessments of 4-Bromo-N-(prop-2-ynyl)benzamide follow standard protocols for laboratory chemicals. While not classified as hazardous under normal handling conditions, proper PPE (gloves, goggles) is advised during manipulation, addressing common concerns like "safe handling of brominated benzamides."

The commercial availability of CAS 82225-32-9 through major chemical suppliers ensures accessibility for academic and industrial researchers. Procurement trends show increased demand for "custom synthesis of propargyl benzamides," underscoring its importance in tailored molecular design.

Future research directions may explore 4-Bromo-N-(prop-2-ynyl)benzamide's applications in bioconjugation and nanotechnology, areas generating substantial online engagement. Collaborative studies between synthetic chemists and biologists could unlock novel functionalities for this adaptable building block.